Cas no 2241865-75-6 (2-bromopyrimidine-4,5,6-d3)

2-bromopyrimidine-4,5,6-d3 structure
2-bromopyrimidine-4,5,6-d3 structure
Product Name:2-bromopyrimidine-4,5,6-d3
CAS No:2241865-75-6
MF:C4H3BrN2
MW:162.002504587173
CID:6817913
PubChem ID:172405600
Update Time:2025-03-03

2-bromopyrimidine-4,5,6-d3 Chemical and Physical Properties

Names and Identifiers

    • 2-bromopyrimidine-4,5,6-d3
    • CS-21691
    • 2241865-75-6
    • Inchi: 1S/C4H3BrN2/c5-4-6-2-1-3-7-4/h1-3H/i1D,2D,3D
    • InChI Key: PGFIHORVILKHIA-CBYSEHNBSA-N
    • SMILES: BrC1=NC([2H])=C([2H])C([2H])=N1

Computed Properties

  • Exact Mass: 160.96679Da
  • Monoisotopic Mass: 160.96679Da
  • Isotope Atom Count: 3
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 51.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 25.8Ų
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